Cas no 61305-56-4 (2,5-Cyclohexadien-1-one, 2,6-dichloro-4,4-dimethyl-)

• Product Name: 2,5-Cyclohexadien-1-one, 2,6-dichloro-4,4-dimethyl-
• CAS No: 61305-56-4
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• CID: 485074
• PubChem ID: 12822758
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one, 2,6-dichloro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 2,6-dichloro-4,4-dimethyl-
• 2,6-dichloro-4,4-dimethylcyclohexa-2,5-dien-1-one
• DTXSID00510710
• 61305-56-4

• Inchi： 1S/C8H8Cl2O/c1-8(2)3-5(9)7(11)6(10)4-8/h3-4H,1-2H3
• InChI Key： FBSGIKIEQVHNHJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=CC(C=1)(C)C)Cl)=O

Computed Properties

• Exact Mass: 189.99534
• Monoisotopic Mass: 189.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07